Cas no 1361476-66-5 (3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361476-66-5
• MF: C₁₂H₇Cl₃N₂O₃
• MW: 333.554579973221
• CID: 4967623
• Update Time: 2025-06-08

3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3N2O3/c1-20-9-4-6(5-16-12(9)17(18)19)7-2-3-8(13)11(15)10(7)14/h2-5H,1H3
• InChI Key： LNNJJKHJBFYRMX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=C(C=1)OC)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9

Additional information on 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine

Introduction to 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361476-66-5) in Modern Chemical Research

3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine, identified by its CAS number 1361476-66-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a methoxy group, a nitro group, and a trichlorophenyl substituent, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural configuration of 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine imparts unique electronic and steric properties that are highly relevant for drug discovery applications. The nitro group, for instance, introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule towards biological targets. Meanwhile, the methoxy group provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles. The trichlorophenyl moiety enhances lipophilicity and metabolic stability, making it an attractive component in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds in pharmaceutical development has surged due to their broad spectrum of biological activities. Pyridine derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Among these derivatives, 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine has emerged as a promising candidate due to its unique structural features. Researchers have leveraged its scaffold to develop inhibitors targeting various enzymes and receptors implicated in human diseases.

One of the most compelling aspects of 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine is its role in the development of small-molecule probes for biochemical studies. The compound has been utilized in high-throughput screening campaigns to identify novel modulators of cellular pathways. Its ability to interact with specific proteins while maintaining structural integrity makes it an invaluable tool in drug discovery pipelines. Furthermore, the compound’s stability under various experimental conditions enhances its utility in both academic and industrial research settings.

The synthesis of 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include nitration of the trichlorophenyl ring followed by methylation at the 3-position and final functionalization at the 5-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methodologies highlight the compound’s importance not only as a biologically active molecule but also as a benchmark for synthetic chemistry innovation.

Recent studies have demonstrated the potential of 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine as an intermediate in the synthesis of more complex pharmacophores. By strategically modifying its functional groups or incorporating additional heterocyclic moieties, researchers have generated libraries of derivatives with enhanced bioactivity. For instance, modifications at the nitro group have led to compounds with improved solubility and reduced toxicity profiles. Such findings underscore the compound’s versatility and its significance in medicinal chemistry.

The pharmacological evaluation of 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine has revealed intriguing interactions with various biological targets. Initial studies suggest that it may exhibit inhibitory effects on enzymes such as tyrosine kinases and cytochrome P450 isoforms. These enzymes are implicated in diverse pathological processes, including cancer and metabolic disorders. Further investigations are warranted to elucidate the precise mechanisms of action and explore potential therapeutic applications.

The future prospects for 3-Methoxy-2-nitro-5-(2,3,4-trichlorophenyl)pyridine are promising given its unique structural attributes and biological relevance. Continued research efforts are expected to yield novel derivatives with optimized pharmacokinetic properties and enhanced therapeutic efficacy. Collaborative initiatives between academia and industry will likely accelerate the translation of this compound into clinical trials for treating human diseases.

In conclusion, 3-Methoxy-2-nitro-5-(2,3,